![molecular formula C13H16ClNO B2528113 2-(4-Methoxynaphthalen-1-yl)ethan-1-amine hydrochloride CAS No. 1049698-13-6](/img/structure/B2528113.png)
2-(4-Methoxynaphthalen-1-yl)ethan-1-amine hydrochloride
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Overview
Description
2-(4-Methoxynaphthalen-1-yl)ethan-1-amine hydrochloride is a chemical compound with the CAS Number: 1049698-13-6 . It has a molecular weight of 237.73 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The molecular structure of 2-(4-Methoxynaphthalen-1-yl)ethan-1-amine hydrochloride is characterized by a methoxy group (-OCH3) attached to a naphthalene ring, which is further connected to an ethan-1-amine group. This structure contributes to the compound’s physical and chemical properties .Physical And Chemical Properties Analysis
2-(4-Methoxynaphthalen-1-yl)ethan-1-amine hydrochloride is a powder that is stored at room temperature . Its molecular weight is 237.73 . More specific physical and chemical properties such as melting point, boiling point, solubility, and spectral data are not provided in the search results.Scientific Research Applications
Environmental Estrogenic Activity
Methoxychlor, a chemical with structural similarities to the class of compounds including "2-(4-Methoxynaphthalen-1-yl)ethan-1-amine hydrochloride", demonstrates the potential environmental and biological impacts of such compounds. Methoxychlor, as an estrogenic environmental pollutant, highlights the importance of understanding the physiological and toxicological effects of related compounds on both human health and ecosystems. The study by Cummings (1997) discusses the metabolism of methoxychlor into its active estrogenic form and its implications for reproductive health, indicating the relevance of research into similar compounds for assessing environmental health risks Cummings, A. (1997). Methoxychlor as a model for environmental estrogens. Critical Reviews in Toxicology, 27(4), 367-379.
Bioactive Compound Synthesis
The rearrangement of beta-amino alcohols through aziridinium intermediates, as reviewed by Métro et al. (2010), offers a glimpse into the synthetic versatility of amino alcohols and their derivatives, including potentially "2-(4-Methoxynaphthalen-1-yl)ethan-1-amine hydrochloride". This synthetic route highlights the compound's relevance in creating various bioactive molecules, possibly including pharmaceuticals and agrochemicals Métro, T., Duthion, B., Gomez Pardo, D., & Cossy, J. (2010). Rearrangement of beta-amino alcohols via aziridiniums: a review. Chemical Society Reviews, 39(1), 89-102.
Novel Brominated Flame Retardants
Research on novel brominated flame retardants, including their occurrence in indoor environments, underscores the significance of studying the environmental persistence and health impacts of related chemical compounds. Zuiderveen, Slootweg, and de Boer (2020) emphasize the need for comprehensive research on the occurrence, toxicity, and environmental fate of such compounds, suggesting a parallel in the need for detailed study of "2-(4-Methoxynaphthalen-1-yl)ethan-1-amine hydrochloride" to assess its safety and environmental impact Zuiderveen, E. A., Slootweg, J., & de Boer, J. (2020). Novel brominated flame retardants - A review of their occurrence in indoor air, dust, consumer goods and food. Chemosphere, 255, 126816.
Safety and Hazards
This compound is labeled with the GHS07 pictogram, indicating that it can cause certain health hazards . The associated hazard statements are H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
2-(4-methoxynaphthalen-1-yl)ethanamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15NO.ClH/c1-15-13-7-6-10(8-9-14)11-4-2-3-5-12(11)13;/h2-7H,8-9,14H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QSZXSGNPUPVCAU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C2=CC=CC=C21)CCN.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1049698-13-6 |
Source
|
Record name | 2-(4-methoxynaphthalen-1-yl)ethan-1-amine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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